4-(2-Thienyl)-1H-imidazole

• IUPAC Name: 5-thiophen-2-yl-1H-imidazole
• InChI: InChI=1S/C7H6N2S/c1-2-7(10-3-1)6-4-8-5-9-6/h1-5H,(H,8,9)
• InChI Key: OQEOPQIPVXGRAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CN=CN2
• Molecular Formula: C7H6N2S
• DSSTOX Substance ID: DTXSID30465345
• Molecular Weight: 150.20 g/mol
• CAS RN: 156647-28-8

Description

“4-(2-Thienyl)-1H-imidazole” is a compound that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms, and a thiophene ring, which is a five-membered ring containing four carbon atoms and a sulfur atom.

Synthesis Analysis

The synthesis of imidazole derivatives has been widely studied. For instance, a series of tri- and diorganotin (IV) derivatives of 4-(2-thienyl)butyric acid have been synthesized by the reaction of ligand acid with tri- and diorganotin salts in 1:1 and 2:1 molar ratios, respectively.

Mechanism of Action

Target of Action

The primary target of 4-(2-Thienyl)-1H-imidazole is the Aromatic-amino-acid aminotransferase . This enzyme plays a crucial role in the metabolism of aromatic amino acids, which are essential components of protein synthesis and serve as precursors for various neurotransmitters and hormones .

Mode of Action

It is known that thiazole derivatives, which include imidazoles, have diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules . The interaction of 4-(2-Thienyl)-1H-imidazole with its targets likely results in changes to these biological activities.

Biochemical Pathways

Thiazole derivatives, including imidazoles, are known to affect various biochemical pathways due to their diverse biological activities . For instance, they can influence the pathways related to inflammation, microbial growth, viral replication, nerve signal transmission, and tumor growth .

Pharmacokinetics

It is known that the metabolic fate of similar compounds, such as tienilic acid, has been investigated in various animal species . These studies found that only a small amount of the unmetabolized drug is excreted, and the elimination of the drug is fast and practically complete in 48 hours .

Result of Action

Thiazole derivatives, including imidazoles, are known to have diverse biological activities . These activities can result in various molecular and cellular effects, such as reducing inflammation, inhibiting microbial growth, blocking viral replication, modulating nerve signal transmission, and inhibiting tumor growth .

Action Environment

The action, efficacy, and stability of 4-(2-Thienyl)-1H-imidazole can be influenced by various environmental factors. For instance, the pH of the environment can affect the stability of thiazole compounds . Additionally, the presence of other substances, such as other drugs or metabolites, can potentially influence the action and efficacy of 4-(2-Thienyl)-1H-imidazole.